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Introduction

Neodecanoyl chloride, with the CAS registry number 40292-82-8, is a branched-chain acyl
chloride that serves as a crucial intermediate in a variety of chemical syntheses. Its unique
steric and electronic properties, imparted by the branched carbon chain, influence reaction
rates and product selectivity, making it a valuable reagent in the production of pharmaceuticals,
agrochemicals, polymerization initiators, and advanced coatings. This guide provides an in-
depth overview of the physicochemical properties, synthesis, reactivity, handling, and
applications of Neodecanoyl chloride.

Physicochemical Properties

Neodecanoyl chloride is a clear, colorless to pale yellow liquid characterized by a pungent
odor. It is miscible with common organic solvents such as acetone, chloroform, toluene, and
THF, but reacts with water. A summary of its key physicochemical properties is presented in
Table 1.

Table 1: Physicochemical Properties of Neodecanoyl Chloride
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Property Value Reference(s)
CAS Number 40292-82-8
Molecular Formula C10H19CIO
Molecular Weight 190.71 g/mol
Clear liquid with a pungent
Appearance
odor
Density 0.95 g/cm3 at 20 °C
- _ 210 °C at 101 kPa; 100 °C at
Boiling Point
28 mmHg
Melting Point -55 °C
Flash Point 86 °C (closed cup)
Soluble in usual organic
N solvents (acetone, chloroform,
Solubility ]
toluene, THF). Reacts with
water.
Refractive Index 1.439
Vapor Pressure 22-198 Pa at 20-50.85 °C

Synthesis and Purification
Synthesis

The most common laboratory and industrial synthesis of Neodecanoyl chloride involves the
reaction of neodecanoic acid with a chlorinating agent. Thionyl chloride (SOCL) is a frequently
used reagent for this transformation. The reaction proceeds via a nucleophilic acyl substitution
mechanism where the hydroxyl group of the carboxylic acid is replaced by a chloride ion.

Experimental Protocol: Synthesis of Neodecanoyl Chloride from Neodecanoic Acid

o Materials:
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Neodecanoic acid

[e]

o

Thionyl chloride (SOCI2)

[¢]

Anhydrous solvent (e.g., dichloromethane or toluene)

[¢]

Inert gas (e.g., nitrogen or argon)

e Procedure:

o In a round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a gas
outlet connected to a trap for acidic gases (e.g., a sodium hydroxide solution), add
neodecanoic acid and the anhydrous solvent.

o Slowly add a molar excess of thionyl chloride (typically 1.2 to 2.0 equivalents) to the stirred
solution at room temperature under an inert atmosphere. The addition is often done
dropwise as the reaction can be exothermic.

o After the addition is complete, the reaction mixture is typically heated to reflux and
maintained at that temperature for several hours to ensure complete conversion. The
progress of the reaction can be monitored by the cessation of gas evolution (SO2z and
HCI).

o Once the reaction is complete, the excess thionyl chloride and the solvent are removed by
distillation, often under reduced pressure.

o Work-up and Purification:

o The crude Neodecanoyl chloride is then purified by fractional distillation under reduced
pressure to obtain the final product with high purity.
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Chemical Reactivity and Applications

Neodecanoyl chloride is a reactive acyl chloride that readily undergoes nucleophilic acyl
substitution reactions. This reactivity is the basis for its wide range of applications.

Reactions with Nucleophiles

e Hydrolysis: Reacts with water to yield neodecanoic acid and hydrochloric acid.
» Alcoholysis: Reacts with alcohols to form esters.

e Aminolysis: Reacts with amines to produce amides.
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Key Applications

o Polymerization Initiators: A primary application of Neodecanoyl chloride is in the synthesis
of organic peroxides, which are used as initiators in polymerization processes for producing
plastics and resins.

e Pharmaceuticals: It serves as an important intermediate in the synthesis of active
pharmaceutical ingredients (APIs).

e Agrochemicals: Used in the production of various agrochemicals, including pesticides and
herbicides.

o Coatings and Adhesives: Employed in the synthesis of components that enhance the
properties of coatings, adhesives, and sealants.

Experimental Protocol: General Procedure for Esterification
e Materials:

o Neodecanoyl chloride
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o An alcohol (R-OH)
o A non-nucleophilic base (e.g., pyridine or triethylamine)

o Anhydrous aprotic solvent (e.qg., dichloromethane or diethyl ether)

e Procedure:

[¢]

In a flame-dried round-bottom flask under an inert atmosphere, dissolve the alcohol and
the base in the anhydrous solvent.

o Cool the solution in an ice bath.

o Slowly add Neodecanoyl chloride (typically 1.0 to 1.2 equivalents) to the cooled, stirred
solution.

o Allow the reaction mixture to warm to room temperature and stir for several hours. The
reaction progress can be monitored by thin-layer chromatography (TLC) or gas
chromatography (GC).

o Upon completion, the reaction is quenched by the addition of water or a dilute aqueous
acid solution.

o The organic layer is separated, washed with brine, dried over an anhydrous drying agent
(e.g., MgSOa or Na2S0a4), and the solvent is removed under reduced pressure to yield the
crude ester.

o The crude product can be purified by column chromatography or distillation.
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Analytical Methods

The purity and identity of Neodecanoyl chloride can be assessed using various analytical
techniques.

¢ Gas Chromatography (GC): GC is a common method for determining the purity of
Neodecanoyl chloride and for monitoring the progress of reactions in which it is a reactant
or product. A non-polar or medium-polarity capillary column is typically used with a flame
ionization detector (FID).

e Argentometry: The assay of Neodecanoyl chloride can be determined by argentometric
titration, which quantifies the chloride content.

o Acidimetry: The amount of hydrogen chloride impurity can be determined by acid-base
titration.

« Infrared (IR) Spectroscopy: The presence of the acyl chloride functional group can be
confirmed by a characteristic strong absorption band in the IR spectrum, typically around
1800 cm™1.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to confirm the structure of the molecule.

Safety and Handling
Neodecanoyl chloride is a corrosive and hazardous substance that requires careful handling.
e Hazards:

o Harmful if swallowed.

o Causes severe skin burns and eye damage.

o Fatal if inhaled.

o Personal Protective Equipment (PPE):

o Wear protective gloves, protective clothing, eye protection, and face protection.
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o In case of inadequate ventilation, wear respiratory protection.

e Handling:

o Handle in a well-ventilated place.

o Avoid contact with skin and eyes.

o Keep away from moisture, as it reacts with water to produce hydrochloric acid.
e Storage:

o Store in a cool, dry, and well-ventilated area in a tightly closed container.
o First Aid:

o Skin contact: Immediately wash with plenty of soap and water.

o Eye contact: Rinse immediately with plenty of water for at least 15 minutes and seek
medical advice.

o Ingestion: Do not induce vomiting. Seek immediate medical attention.

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.

Conclusion

Neodecanoyl chloride is a versatile chemical intermediate with significant applications in
various fields of chemical synthesis. Its unique branched structure provides specific properties
to the molecules it helps create. A thorough understanding of its physicochemical properties,
reactivity, and safe handling procedures is essential for its effective and safe utilization in
research and industrial settings. This guide provides a foundational understanding for
professionals working with this important compound.

 To cite this document: BenchChem. [Neodecanoyl Chloride (CAS No. 40292-82-8): A
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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